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Compound of Interest

Compound Name: 5-(2-Chloroethyl)-6-chlorooxindole

Cat. No.: B019368 Get Quote

Proper disposal of 5-(2-Chloroethyl)-6-chlorooxindole is critical for ensuring laboratory safety

and environmental protection. This compound is classified as an environmentally hazardous

substance and is very toxic to aquatic life with long-lasting effects.[1] Therefore, it must be

managed as hazardous chemical waste and must not be disposed of down the drain or in

regular trash.

Hazard and Regulatory Information
The following table summarizes key quantitative data for 5-(2-Chloroethyl)-6-chlorooxindole,

essential for its safe handling and disposal.
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Parameter Value Source

Chemical Name
6-Chloro-5-(2-

chloroethyl)oxindole
[1]

CAS Number 118289-55-7 [1]

UN Number UN3077

Hazard Class
9: Miscellaneous dangerous

goods
[1]

Packing Group III

Primary Hazard
Very toxic to aquatic life with

long-lasting effects
[1]

Recommended Disposal
Incineration by a licensed

chemical destruction plant
[1][2]

Detailed Disposal Protocol
Adherence to the following step-by-step procedure is mandatory for the disposal of 5-(2-
Chloroethyl)-6-chlorooxindole and materials contaminated with it.

1. Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing appropriate PPE.

Required PPE includes:

Hand Protection: Protective gloves.[1]

Eye Protection: Safety glasses or tight-sealing goggles. A face shield may be required

depending on the situation.[1]

Respiratory Protection: A dust respirator should be used, especially when handling the

solid form, to prevent the dispersion of dust.[1]

Body Protection: A lab coat or protective clothing is necessary.[1]
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2. Waste Segregation and Collection

Collect waste containing 5-(2-Chloroethyl)-6-chlorooxindole separately from other waste

streams.[2]

Crucially, segregate this halogenated organic waste from non-halogenated solvents.[2][3]

This is a critical step for proper treatment and can reduce disposal costs.[2]

Contaminated materials, such as gloves, weighing papers, and pipette tips, must be treated

as hazardous waste and collected in the same container.[4]

3. Containerization

Select a suitable, leak-proof, and chemically compatible container for the waste.[5] The

original container is often a good choice.

Ensure the container is in good condition and can be securely closed.[5]

Do not overfill the container; leave adequate headspace (at least 10%) to allow for

expansion.[3]

Keep the container tightly closed at all times, except when adding waste.[5][6]

4. Labeling

Label the waste container clearly from the moment accumulation begins.[6]

The label must include:

The words "HAZARDOUS WASTE".[5]

The full chemical name: "5-(2-Chloroethyl)-6-chlorooxindole".

The approximate concentration and composition of the waste.[5]

The date when the waste was first added to the container.

5. Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b019368?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_5_chloro_3_ethyl_2_methyl_1H_indole.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_5_chloro_3_ethyl_2_methyl_1H_indole.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_5_chloro_3_ethyl_2_methyl_1H_indole.pdf
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b019368?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the waste container in a designated and secure Satellite Accumulation Area (SAA)

within the laboratory.

The safety data sheet suggests storing the pure chemical in a refrigerator.[1] While waste

may not require refrigeration, it should be stored away from incompatible materials like

strong oxidizing agents.[1]

Ensure secondary containment is used to capture any potential leaks.[6]

6. Professional Disposal

Under no circumstances should this chemical be neutralized in the lab or disposed of in

regular trash or down the sanitary sewer.[2]

The designated method for disposal is through a licensed and approved hazardous waste

management company.[1]

The recommended treatment is to dissolve the material in a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber system to neutralize

harmful gases.[1] This high-temperature decomposition is the standard for chlorinated

organic residues.[7]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for your hazardous waste container.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-(2-
Chloroethyl)-6-chlorooxindole.
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Caption: Disposal workflow for 5-(2-Chloroethyl)-6-chlorooxindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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